6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid
Overview
Description
6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid (BTQC) is a synthetic organic compound belonging to the quinoline family of compounds. It is a pale yellow solid with a molecular weight of 288.21 g/mol and a melting point of 80-82 °C. BTQC is a versatile compound with a wide range of applications in both scientific research and industrial processes.
Scientific Research Applications
Pharmaceutical Research
Quinoline carboxylic acids are foundational structures in many pharmaceutical compounds due to their wide range of therapeutic properties. They are used in the synthesis of anti-malarial drugs like chloroquine and antitumor agents, suggesting that 6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid could be explored for similar applications .
Antimicrobial Studies
These compounds have shown antimicrobial properties, making them valuable in the development of new antibiotics and antiviral medications. Research into 6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid could focus on its potential as an antimicrobial agent .
Agrochemical Development
Quinolines are also present in agrochemicals. The specific compound could be investigated for its efficacy in plant protection or growth regulation .
Industrial Chemistry
In industrial chemistry, quinoline derivatives are used as catalysts and intermediates. The compound may serve a role in chemical synthesis or material science .
Organic Synthesis
Carboxylic acids are highly active in organic reactions, suggesting that 6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid could be utilized in the synthesis of small molecules or polymers .
Nanotechnology
The modification of nanoparticles and nanostructures is another area where carboxylic acids are applied. This compound could be relevant in creating or modifying nanomaterials .
Environmental Applications
Given the interest in greener chemical processes, this compound might be researched for its environmental impact or its use in sustainable chemistry practices .
Bioorganic Chemistry
Finally, as part of bioorganic chemistry, the compound’s interactions with biological systems could be studied, which may lead to discoveries in biochemistry or molecular biology .
properties
IUPAC Name |
6-bromo-2-thiophen-2-ylquinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrNO2S/c15-8-3-4-11-9(6-8)10(14(17)18)7-12(16-11)13-2-1-5-19-13/h1-7H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHKYEUYJZTRCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90353850 |
Source
|
| Record name | 6-bromo-2-thien-2-ylquinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90353850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>50.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49671956 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6-Bromo-2-thien-2-ylquinoline-4-carboxylic acid | |
CAS RN |
33289-49-5 |
Source
|
| Record name | 6-bromo-2-thien-2-ylquinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90353850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
